Cas no 1345510-63-5 (N-methyl-1-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]methanamine)

• Product Name: N-methyl-1-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]methanamine
• CAS No: 1345510-63-5
• MF: C₇H₁₀F₃N₃
• MW: 193.16961145401
• CID: 5198489
• Update Time: 2026-03-06

N-methyl-1-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]methanamine
• methyl{[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methyl}amine
• N-methyl-1-(1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)methanamine

• Inchi： 1S/C7H10F3N3/c1-11-4-5-3-6(7(8,9)10)13(2)12-5/h3,11H,4H2,1-2H3
• InChI Key： WFQDKEUQLBZFHU-UHFFFAOYSA-N
• SMILES： N1(C)C(C(F)(F)F)=CC(CNC)=N1

Additional information on N-methyl-1-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]methanamine

N-Methyl-1-[1-Methyl-5-(Trifluoromethyl)Pyrazol-3-Yl]Methanamine: A Comprehensive Overview

The compound with CAS No. 1345510-63-5, known as N-Methyl-1-[1-Methyl-5-(Trifluoromethyl)Pyrazol-3-Yl]Methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a trifluoromethyl group and a methylamino group. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, and its substitution pattern plays a crucial role in determining the compound's properties and potential applications.

Recent studies have highlighted the importance of trifluoromethyl-substituted pyrazoles in drug discovery. The trifluoromethyl group is known to enhance the stability and lipophilicity of molecules, making them more suitable for biological applications. In the case of N-Methyl-1-[1-Methyl-5-(Trifluoromethyl)Pyrazol-3-Yl]Methanamine, the trifluoromethyl substitution at position 5 of the pyrazole ring contributes to its distinct chemical profile. This substitution pattern has been shown to influence the compound's ability to interact with various biological targets, such as enzymes and receptors.

The methylamino group attached to the pyrazole ring further enhances the compound's functional versatility. Methylamino groups are often involved in hydrogen bonding and can act as both donors and acceptors, which is critical for molecular recognition in biological systems. This feature makes N-Methyl-1-[1-Methyl-5-(Trifluoromethyl)Pyrazol-3-Yl]Methanamine a promising candidate for exploring interactions with proteins and nucleic acids.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically begins with the synthesis of the pyrazole core. The introduction of the trifluoromethyl group at position 5 is often achieved through electrophilic substitution reactions, while the methylamino group can be introduced via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

The physical and chemical properties of N-Methyl-1-[1-Methyl-5-(Trifluoromethyl)Pyrazol-3-Yl]Methanamine are also worth noting. Its molecular weight is approximately 247 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in various analytical techniques like HPLC and NMR spectroscopy.

In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been investigated as a lead compound for anti-inflammatory and antitumor agents. Its ability to modulate key signaling pathways makes it a valuable tool for studying disease mechanisms at the molecular level. Additionally, its unique electronic properties make it a candidate for applications in materials science, particularly in the development of novel semiconducting materials.

Recent research has also explored the environmental fate of N-Methyl-1-[1-Methyl-5-(Trifluoromethyl)Pyrazol-3-Yl]Methanamine. Studies indicate that it undergoes slow degradation under aerobic conditions, suggesting that it may persist in certain environments. However, further investigations are required to fully understand its ecological impact and to develop strategies for safe disposal.

In conclusion, N-Methyl-1-[1-Methyl-5-(Trifluoromethyl)Pyrazol-3-Yl]Methanamine (CAS No. 1345510-63-5) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthetic methods and biological applications, positions it as an important molecule for future research and development.